Cas no 1261905-89-8 (5-(4-Methoxy-3-methylphenyl)-2-methoxynicotinic acid)

• Product Name: 5-(4-Methoxy-3-methylphenyl)-2-methoxynicotinic acid
• CAS No: 1261905-89-8
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 2762575
• PubChem ID: 53223254
• Update Time: 2025-04-21

5-(4-Methoxy-3-methylphenyl)-2-methoxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-METHOXY-3-METHYLPHENYL)-2-METHOXYNICOTINIC ACID
• 1261905-89-8
• MFCD18317393
• DTXSID80687494
• 5-(4-Methoxy-3-methylphenyl)-2-methoxynicotinic acid, 95%
• 5-(4-Methoxy-3-methylphenyl)-2-methoxynicotinic acid

• Inchi： 1S/C15H15NO4/c1-9-6-10(4-5-13(9)19-2)11-7-12(15(17)18)14(20-3)16-8-11/h4-8H,1-3H3,(H,17,18)
• InChI Key： VZOCEZDDVBJYIK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C=C1C)C1C=NC(=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 273.10010796Da
• Monoisotopic Mass: 273.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.7Ų